Cas no 61797-84-0 (Nonanamide, N-(2-chloroethyl)-N-[2-[(1-oxononyl)amino]ethyl]-)

• Product Name: Nonanamide, N-(2-chloroethyl)-N-[2-[(1-oxononyl)amino]ethyl]-
• CAS No: 61797-84-0
• MF: C₂₂H₄₃ClN₂O₂
• MW: 403.04202580452
• CID: 465844
• PubChem ID: 71392025
• Update Time: 2025-04-19

Nonanamide, N-(2-chloroethyl)-N-[2-[(1-oxononyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Nonanamide, N-(2-chloroethyl)-N-[2-[(1-oxononyl)amino]ethyl]-
• N-[2-[2-chloroethyl(nonanoyl)amino]ethyl]nonanamide
• N-(2-Chloroethyl)-N-[2-(nonanoylamino)ethyl]nonanamide
• 61797-84-0
• DTXSID30813847

• Inchi： 1S/C22H43ClN2O2/c1-3-5-7-9-11-13-15-21(26)24-18-20-25(19-17-23)22(27)16-14-12-10-8-6-4-2/h3-20H2,1-2H3,(H,24,26)
• InChI Key： IHTUDJFFXZCKJI-UHFFFAOYSA-N
• SMILES： ClCCN(C(CCCCCCCC)=O)CCNC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 402.30159
• Monoisotopic Mass: 402.3013063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41